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Compound of Interest

Compound Name: Ravuconazole-d4

Cat. No.: B066598 Get Quote

Ravuconazole-d4: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of Ravuconazole-d4, including its chemical properties, commercial

availability, mechanism of action, and relevant experimental protocols.

Ravuconazole-d4 is the deuterated form of Ravuconazole, a potent, orally available triazole

antifungal agent.[1] Deuterated compounds are frequently used as internal standards in

analytical chemistry, particularly in mass spectrometry-based assays, for their ability to be

distinguished from their non-deuterated counterparts. Ravuconazole itself is known for its

broad-spectrum activity against a variety of fungal pathogens.[2][3]

Physicochemical Properties and Identification
The isotopic labeling of Ravuconazole-d4 provides a distinct mass signature useful in

quantitative analysis. While multiple CAS numbers are referenced in literature, the most

consistent designation for the deuterated form appears to be 1329499-27-5.
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Property Value Source

CAS Number 1329499-27-5 [4][5][6]

Alternate CAS Number
182760-06-1 (for unlabeled

Ravuconazole)
[3][6][7][8][9]

Molecular Formula C22H13D4F2N5OS [4][5][7]

Molecular Weight 441.49 g/mol [4][5][7]

Synonyms

4-[2-[(1R,2R)-2-(2,4-

Difluorophenyl)-2-hydroxy-1-

methyl-3-(1H-1,2,4-triazol-1-

yl)propyl]-4-

thiazolyl]benzonitrile-d4

[4][5]

Commercial Suppliers
Ravuconazole-d4 is available from several commercial suppliers, primarily for research

purposes.
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Supplier Website Notes

Santa Cruz Biotechnology scbt.com
Lists the unlabeled CAS

number.[7]

Pharmaffiliates pharmaffiliates.com
Provides the deuterated CAS

number.[4]

CymitQuimica cymitquimica.com

Lists the deuterated CAS

number and notes it may be a

controlled product in some

countries.[5]

MedChemExpress (MCE) chemondis.com

Specifies that Ravuconazole-

d4 is the deuterium-labeled

Ravuconazole.[1]

TLC Pharmaceutical

Standards
tlcstandards.com

Provides the deuterated CAS

number and lists related

compounds.[8]

Mechanism of Action
Similar to other azole antifungals, Ravuconazole's primary mechanism of action is the inhibition

of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[2][10] This enzyme is

critical in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.

[2][10] The disruption of ergosterol synthesis leads to the accumulation of toxic sterol

intermediates, compromising the integrity and function of the cell membrane, which ultimately

results in fungal cell death.[2][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.scbt.com/p/ravuconazole-d4-182760-06-1-unlabeled
https://www.pharmaffiliates.com/en/1329499-27-5-ravuconazole-d4-pasti077360.html
https://cymitquimica.com/products/TR-R128002/1329499-27-5/ravuconazole-d4/
https://chemondis.com/p/ravuconazole-d4/a9354069-b4b0-4b87-a902-e2633bd79e28/
https://www.tlcstandards.com/ProdDetail.aspx?ID=R-150002&name=RAVUCONAZOLE
https://synapse.patsnap.com/article/what-is-the-mechanism-of-fosravuconazole
https://drfungus.org/knowledge-base/ravuconazole/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-fosravuconazole
https://drfungus.org/knowledge-base/ravuconazole/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-fosravuconazole
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Ravuconazole/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ergosterol Biosynthesis Pathway

Lanosterol

Lanosterol 14α-demethylase
(CYP51)

 substrate

Ergosterol

Disruption of
Membrane Integrity

 conversion

Ravuconazole

 inhibition

Click to download full resolution via product page

Figure 1: Mechanism of action of Ravuconazole.

Experimental Protocols
Detailed methodologies are crucial for the accurate application and study of Ravuconazole-d4.

Below are summaries of relevant experimental protocols found in the literature.

Stability-Indicating HPLC-DAD Assay
A stability-indicating high-performance liquid chromatography-diode array detection (HPLC-

DAD) method has been developed to assay Ravuconazole in the presence of its degradation

products.[12][13]

Column: Sunfire C18 (250 mm × 4.6 mm i.d., 5 µm)[12][13]
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Mobile Phase: Acetonitrile and water (80:20, v/v)[12][13]

Flow Rate: 1 mL/min[12][13]

Injection Volume: 5 µL[12][13]

Detection: DAD at 287 nm[12][13]

Forced degradation studies were conducted under oxidative, acidic, alkaline, and neutral

hydrolytic conditions.[12] Ravuconazole was found to be most susceptible to degradation under

alkaline hydrolysis.[12] The chemical structures of the degradation products were proposed

based on liquid chromatography-mass spectrometry (LC-MS) analysis.[12]

HPLC-DAD Stability Assay Workflow
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Figure 2: Workflow for the stability-indicating HPLC-DAD assay of Ravuconazole.

In Vitro Antileishmanial Activity Assay
The in vitro activity of Ravuconazole against Leishmania amazonensis has been evaluated.[14]

Cell Culture: Promastigote cultures were initiated at a cell density of 1.0 × 10^6 cells/mL.[14]

Treatment: After 24 hours of growth, Ravuconazole was added at various concentrations.[14]

Cell Density Measurement: Cell densities were determined daily for 96 hours using a

Neubauer chamber.[14]

IC50 Calculation: The half-maximal inhibitory concentration (IC50) was calculated by fitting

the data to a non-linear curve analysis.[14] The IC50 after 48 hours of treatment was

determined to be 0.87 µM.[14]

Cytotoxicity Assay: Cell viability and cytotoxicity were evaluated using an MTS/PMS assay

after 48 hours of treatment, yielding a half-maximal cytotoxic concentration (CC50) of 3.09

µM.[14]

Logical Relationships of Ravuconazole Compounds
Fosravuconazole is a prodrug of Ravuconazole, meaning it is metabolized in the body to form

the active agent, Ravuconazole.[2] This prodrug formulation is often designed to improve

bioavailability and solubility.[2] Ravuconazole-d4 is the isotopically labeled version of

Ravuconazole, used as an internal standard in bioanalytical studies.
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Ravuconazole Compound Relationships
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Figure 3: Relationship between Fosravuconazole, Ravuconazole, and Ravuconazole-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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